Cas no 303127-12-0 (3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole)

3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
- (3,5-dimethyl-4-(phenylthio)-1H-pyrazol-1-yl)(p-tolyl)methanone
- AKOS001036908
- 3,5-DIMETHYL-1-(4-METHYLBENZOYL)-4-(PHENYLTHIO)-1H-PYRAZOLE
- 303127-12-0
- Z56765638
- SR-01000443870-1
- SR-01000443870
- (3,5-dimethyl-4-phenylsulfanylpyrazol-1-yl)-(4-methylphenyl)methanone
- F0755-0008
-
- Inchi: 1S/C19H18N2OS/c1-13-9-11-16(12-10-13)19(22)21-15(3)18(14(2)20-21)23-17-7-5-4-6-8-17/h4-12H,1-3H3
- InChI Key: MBZANUGTABSLOI-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C1C(C)=NN(C(C2C=CC(C)=CC=2)=O)C=1C
Computed Properties
- Exact Mass: 322.11398438g/mol
- Monoisotopic Mass: 322.11398438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 60.2Ų
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0755-0008-2μmol |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole |
303127-12-0 | 90%+ | 2μmol |
$57.0 | 2023-08-07 | |
Life Chemicals | F0755-0008-20mg |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole |
303127-12-0 | 90%+ | 20mg |
$99.0 | 2023-08-07 | |
Life Chemicals | F0755-0008-20μmol |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole |
303127-12-0 | 90%+ | 20μmol |
$79.0 | 2023-08-07 | |
Life Chemicals | F0755-0008-1mg |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole |
303127-12-0 | 90%+ | 1mg |
$54.0 | 2023-08-07 | |
Life Chemicals | F0755-0008-2mg |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole |
303127-12-0 | 90%+ | 2mg |
$59.0 | 2023-08-07 | |
Life Chemicals | F0755-0008-10mg |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole |
303127-12-0 | 90%+ | 10mg |
$79.0 | 2023-08-07 | |
Life Chemicals | F0755-0008-3mg |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole |
303127-12-0 | 90%+ | 3mg |
$63.0 | 2023-08-07 | |
Life Chemicals | F0755-0008-30mg |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole |
303127-12-0 | 90%+ | 30mg |
$119.0 | 2023-08-07 | |
Life Chemicals | F0755-0008-25mg |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole |
303127-12-0 | 90%+ | 25mg |
$109.0 | 2023-08-07 | |
Life Chemicals | F0755-0008-10μmol |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole |
303127-12-0 | 90%+ | 10μmol |
$69.0 | 2023-08-07 |
3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole Related Literature
-
Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
-
Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
-
3. Book reviews
-
Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
-
Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
Additional information on 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole
Recent Advances in the Study of 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole (CAS: 303127-12-0)
The compound 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole (CAS: 303127-12-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel pharmacophores. Its pyrazole core, coupled with the phenylsulfanyl and methylbenzoyl substituents, offers a promising platform for the development of targeted therapies. Researchers have explored its interactions with various biological targets, including enzymes and receptors, to elucidate its mechanism of action and optimize its pharmacological profile.
One of the key breakthroughs in the study of 303127-12-0 is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated its ability to modulate inflammatory pathways, particularly through the inhibition of key cytokines and enzymes involved in the inflammatory response. These findings suggest that the compound could be a valuable candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Additionally, the compound has shown promise in the field of oncology. Preliminary studies indicate that 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole exhibits cytotoxic effects against certain cancer cell lines, with a notable selectivity for tumor cells over normal cells. Researchers are currently investigating its potential as a chemotherapeutic agent, either as a standalone treatment or in combination with existing therapies.
The synthesis of 303127-12-0 has also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and greater purity, facilitating its use in further biological studies. Moreover, structural modifications of the compound have been explored to enhance its bioavailability and reduce potential side effects, paving the way for its eventual clinical application.
In conclusion, the compound 3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole (CAS: 303127-12-0) represents a promising area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a compelling subject for further investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in clinical settings.
303127-12-0 (3,5-dimethyl-1-(4-methylbenzoyl)-4-(phenylsulfanyl)-1H-pyrazole) Related Products
- 1823183-22-7(4-[2-(pyridin-3-yl)-1,3-thiazol-5-yl]pyrimidin-2-amine)
- 326919-69-1(ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate)
- 2172252-34-3(1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-sulfonyl chloride)
- 1396706-70-9(1-(2-chlorophenyl)methyl-3-cyclopropyl-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one)
- 845799-66-8(1-3-(propan-2-yloxy)propyl-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxalin-2-amine)
- 1092390-14-1(2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride)
- 865591-06-6(N-1-(adamantan-1-yl)ethyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)
- 27939-60-2(3-Cyclohexene-1-carboxaldehyde,dimethyl-)
- 1361911-19-4(5-Cyano-2-methoxy-3-(trifluoromethoxy)pyridine)
- 126712-05-8(1-bromo-2-(bromomethyl)-3-methoxybenzene)




